ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate

• IUPAC Name: ethyl 3-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate
• InChI: InChI=1S/C19H18N4O3/c1-3-26-19(25)14-8-7-9-15(12-14)20-21-17-13(2)22-23(18(17)24)16-10-5-4-6-11-16/h4-12,22H,3H2,1-2H3
• InChI Key: YLGXJVNWFYGZRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)N=NC2=C(NN(C2=O)C3=CC=CC=C3)C
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

Ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate, also known as Sudan I, is a synthetic azo dye that is commonly used in the food industry to enhance the color of food products. It is a bright red-orange powder that is insoluble in water but soluble in organic solvents. Despite its widespread use, Sudan I has been found to be a potential carcinogen and mutagen, and its use in food products has been banned in many countries.

Mechanism of Action

The mechanism of action of ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I is not fully understood, but it is believed to be due to its ability to form reactive metabolites that can bind to DNA and cause mutations. These mutations can lead to the development of cancer.
Biochemical and Physiological Effects
ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I has been shown to have toxic effects on the liver and kidneys, and it can cause damage to DNA. In addition, it has been shown to cause oxidative stress and inflammation in animal studies.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I is a useful tool for studying the effects of azo dyes on biological systems. However, its use is limited by its potential toxicity and carcinogenicity, and it should be handled with caution in the laboratory.

Future Directions

Future research on ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I should focus on developing safer alternatives to this compound for use in the food industry. In addition, more studies are needed to better understand the mechanism of action of ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I and its potential health effects. Finally, efforts should be made to raise public awareness about the potential risks associated with the use of ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I in food products.

Scientific Research Applications

Ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I has been extensively studied for its potential health effects. It has been found to be a potent mutagen and carcinogen in animal studies, and its use in food products has been associated with an increased risk of cancer in humans. In addition, ethyl 3-[(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzoate I has been shown to have toxic effects on the liver and kidneys, and it can cause damage to DNA.